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These application notes provide a detailed, step-by-step guide to the magnetization of
samarium-cobalt (SmCo) rare-earth permanent magnets. The protocols outlined below are
intended for laboratory and industrial settings where precise control over the magnetic
properties of SmCo alloys is required.

Introduction to Samarium-Cobalt Magnetization

Samarium-cobalt (SmCo) magnets are a class of rare-earth magnets known for their high
magnetic strength, exceptional temperature stability, and resistance to corrosion.[1][2][3] To
achieve their powerful magnetic properties, SmCo alloys must be magnetized by exposing
them to a strong external magnetic field.[4][5] This process aligns the magnetic domains within
the material, resulting in a strong permanent magnet.

There are two primary types of SmCo magnets, each with distinct properties and magnetization
requirements:

e SMCo5 (Series 1:5): Composed of one samarium atom to five cobalt atoms, this type offers
good magnetic strength and can be saturated with a moderate magnetizing field.[1][6]

e Sm2Co017 (Series 2:17): With a composition of two samarium atoms to seventeen transition
metal atoms (primarily cobalt), this type exhibits higher magnetic strength and superior
temperature stability but requires a significantly stronger magnetic field for saturation.[6][7]
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The magnetization process is typically performed after the magnet has been machined to its
final shape and, in many cases, after it has been assembled into a larger component to avoid
handling highly magnetic parts.[4][8]

Quantitative Data: Magnetic Properties of SmCo
Alloys

The following tables summarize the typical magnetic properties of various grades of SmCo5
and Sm2Co17 alloys after magnetization. These values are crucial for selecting the appropriate
material for a specific application.

Table 1: Typical Magnetic Properties of SmCo5 Alloys

Maximum .
. Maximum
Coercive Energy )
Remanence . Operating
Grade Force (Hci) Product
(Br) (kG) Temperature
(kOe) (BH)max °C)
(MGOe)
SmCol6 8.1-8.5 15-23 14-16 250
SmCol8 8.5-9.0 15-23 16-18 250
SmCo20 9.0-9.4 15-23 19-21 250
SmCo22 9.2-9.6 15-23 20-22 250
SmCo24 9.6-10.0 15-23 22-24 250

Data compiled from multiple sources.[9][10]

Table 2: Typical Magnetic Properties of Sm2Co17 Alloys
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Maximum

. Maximum
Coercive Energy ]
Remanence ) Operating
Grade Force (Hci) Product
(Br) (kG) Temperature
(kOe) (BH)max °C)
(MGOe)
SmCo22 9.8-10.6 15-25 20-23 300-350
SmCo24 10.2-10.8 18-30 22-25 300-350
SmCo26 10.5-11.0 18-30 24-27 300-350
SmCo28 10.6-11.2 18-30 26-29 300-350
SmCo30 10.8-11.4 18-30 28-31 300-350
SmCo32 11.0-11.6 18-30 30-33 300-350

Data compiled from multiple sources.[7][10]

Experimental Protocols

The standard method for magnetizing SmCo alloys is pulsed magnetization, which utilizes a
capacitor discharge magnetizer to generate a brief, high-intensity magnetic field.[11][12]

Materials and Equipment

Unmagnetized Samarium-Cobalt (SmCo) alloy component

Capacitor Discharge Magnetizer

Custom Magnetizing Fixture

Gaussmeter or Fluxmeter for magnetic field measurement

Personal Protective Equipment (safety glasses, gloves)

Step-by-Step Magnetization Protocol

e Preparation:
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o Ensure the surface of the unmagnetized SmCo component is clean and free of any
contaminants or debris.[12]

o Determine the required magnetization direction. For anisotropic SmCo magnets, the
magnetizing field must be applied along the pre-determined axis of orientation to achieve
optimal magnetic properties.[13][14]

e Fixture Assembly:

o Securely place the SmCo component into the custom-designed magnetizing fixture. The
fixture is crucial for shaping the magnetic field to achieve the desired pole configuration
(e.g., axial, radial, multi-pole).[13][15]

o Ensure the component is held firmly in place to prevent any movement during the high-
energy pulse.[12]

e Magnetizer Setup:
o Connect the magnetizing fixture to the output of the capacitor discharge magnetizer.

o Set the charging voltage on the magnetizer to a level that will generate the required
magnetic field strength for the specific SmCo grade. A field strength of at least 35,000
Oersteds (3.5 Tesla) is generally required for saturation, with higher fields often needed for
high-coercivity Sm2Co17 grades.[6][14]

e Magnetization Pulse:
o Charge the capacitor bank of the magnetizer.

o Once fully charged, discharge the stored energy through the magnetizing fixture. This will
create a very short, high-current pulse, generating an intense magnetic field that
magnetizes the SmCo component.[11][12] The entire process takes a fraction of a second.
[11]

o Post-Magnetization Handling and Verification:

o Carefully remove the now-magnetized SmCo component from the fixture. Be aware that it
is now a powerful magnet and should be handled with care to avoid injury or damage to
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sensitive equipment.[4][8]

o Use a Gaussmeter or Fluxmeter to verify that the magnet has been fully saturated and
meets the required magnetic field specifications.

o If the component is part of a larger assembly, package it according to customer
requirements, ensuring proper magnetic shielding if necessary.[12]

Visualizations
Experimental Workflow for SmCo Magnetization
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Caption: Workflow for the magnetization of Samarium-Cobalt alloys.

Logical Relationships in Pulsed Magnetization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Magnetizing
Samarium-Cobalt (SmCo) Alloys]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15175118#step-by-step-guide-to-magnetizing-
samarium-cobalt-alloys]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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